Cas no 1214380-92-3 (4-Nitrobiphenyl-3-carboxylic acid)

• Product Name: 4-Nitrobiphenyl-3-carboxylic acid
• CAS No: 1214380-92-3
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 4686380
• Update Time: 2025-07-01

4-Nitrobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobiphenyl-3-carboxylic acid

• Inchi： 1S/C13H9NO4/c15-13(16)11-8-10(6-7-12(11)14(17)18)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key： ZERXIRIWCOSJPR-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CC(=C1)C1C=CC=CC=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.1
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Nitrobiphenyl-3-carboxylic acid

Introduction to 4-Nitrobiphenyl-3-carboxylic acid (CAS No: 1214380-92-3)

4-Nitrobiphenyl-3-carboxylic acid, with the chemical formula C₁₂H₇NO₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound, identified by its unique CAS No: 1214380-92-3, belongs to the class of nitroaromatic derivatives, which are widely studied for their diverse chemical properties and potential applications. The nitro group and the carboxylic acid functionality present in its structure contribute to its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural configuration of 4-Nitrobiphenyl-3-carboxylic acid features a biphenyl core substituted with a nitro group at the 4-position and a carboxylic acid moiety at the 3-position. This arrangement imparts specific electronic and steric properties that make it useful in various chemical transformations. The presence of the nitro group enhances electrophilic aromatic substitution reactions, while the carboxylic acid group allows for further functionalization via esterification, amidation, or other carboxylate reactions.

In recent years, 4-Nitrobiphenyl-3-carboxylic acid has been explored as a key intermediate in the synthesis of more complex molecules. Its utility extends to the development of pharmaceuticals, where it serves as a precursor for biologically active compounds. For instance, researchers have leveraged this compound to construct heterocyclic scaffolds that exhibit pharmacological activity against various diseases. The versatility of its functional groups makes it a preferred choice for medicinal chemists seeking to design novel therapeutic agents.

One of the most compelling aspects of 4-Nitrobiphenyl-3-carboxylic acid is its role in materials science. The nitroaromatic structure contributes to its ability to form stable complexes with metals and other organic molecules, making it suitable for applications in catalysis and material design. Additionally, its electronic properties have been investigated for potential use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. These applications highlight the compound's significance beyond traditional pharmaceutical uses.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 4-Nitrobiphenyl-3-carboxylic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis have enabled more efficient and selective transformations of this compound. These innovations have not only simplified its synthesis but also opened new avenues for its application in drug discovery and material engineering.

The pharmacological potential of derivatives of 4-Nitrobiphenyl-3-carboxylic acid has been a focal point of numerous studies. Researchers have synthesized analogs of this compound to evaluate their biological activity against targets such as kinases, proteases, and ion channels. Preliminary findings suggest that certain derivatives exhibit promising effects in preclinical models, warranting further investigation into their therapeutic potential. The carboxylic acid moiety provides a handle for conjugation with other bioactive molecules, facilitating the development of targeted drug delivery systems.

In addition to its pharmaceutical applications, 4-Nitrobiphenyl-3-carboxylic acid has found utility in analytical chemistry. Its distinct spectral properties make it suitable for use as an internal standard or reference compound in high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These applications underscore the compound's importance not only as a synthetic intermediate but also as a tool for scientific research.

The environmental impact of 4-Nitrobiphenyl-3-carboxylic acid and its derivatives is also a subject of interest. While the nitroaromatic group is known for its potential environmental persistence, studies have shown that proper handling and disposal protocols can mitigate these concerns. Researchers are actively exploring green chemistry approaches to minimize waste and improve the sustainability of processes involving this compound.

Looking ahead, the future prospects for 4-Nitrobiphenyl-3-carboxylic acid appear promising. Ongoing research aims to expand its applications in drug discovery, materials science, and environmental chemistry. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to new synthetic strategies and functionalized derivatives with enhanced properties.

In conclusion, 4-Nitrobiphenyl-3-carboxylic acid (CAS No: 1214380-92-3) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical synthesis, materials engineering, and analytical chemistry. As research continues to uncover new applications for this molecule, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical research.